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Compound of Interest

Compound Name: Latrunculone B

Cat. No.: B1263126

Get Quote

Part 1: Executive Technical Summary[1]
Latrunculone B is a macrocyclic alkaloid and a naturally occurring oxidation product of

Latrunculin B. Isolated primarily from marine sponges of the genera Latrunculia, Negombata,

and Cacospongia, it belongs to the latrunculin chemotype—a class of toxins renowned for their

ability to sequester monomeric G-actin, thereby inhibiting actin polymerization.[1]

While Latrunculin A and B are the industry standards for cytoskeletal disruption, Latrunculone
B represents a critical structural analog (the C-15 ketone variant) that offers unique insights

into the structure-activity relationship (SAR) of the pharmacophore. Understanding its

properties is essential for researchers developing next-generation antibody-drug conjugates

(ADCs) or studying actin dynamics in complex cellular matrices.[1]
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Property Specification

IUPAC Name

(4R)-4-[(1R,4Z,8Z,10S,13R)-5,10-dimethyl-3,15-

dioxo-2,14-dioxabicyclo[11.3.1]heptadeca-4,8-

dien-15-yl]-1,3-thiazolidin-2-one

Common Name Latrunculone B

Chemical Formula C₂₀H₂₇NO₅S

Molecular Weight 393.50 g/mol

Parent Compound Latrunculin B (C₂₀H₂₇NO₅S + 2H)

Primary Target G-Actin (ATP-binding cleft)

Solubility DMSO (>10 mM), Ethanol; Insoluble in water

Part 2: Chemical Structure & Stereochemistry[1][4]
Structural Architecture
Latrunculone B retains the core architecture of the latrunculin family but features a distinct

oxidation state.[1]

Macrolide Ring: A 14-membered bicyclic lactone ring fused to a tetrahydropyran moiety.[1]

Thiazolidinone Side Chain: A 2-thiazolidinone ring attached to the macrocycle, which is

crucial for hydrogen bonding within the actin nucleotide-binding cleft.[1]

The "One" Modification: Unlike Latrunculin B, which possesses a secondary hydroxyl group

at C-15, Latrunculone B features a ketone at this position.[1] This oxidation results in the

loss of two hydrogen atoms and a reduction in molecular weight by approximately 2 Da.[1]

Spectroscopic Identification (NMR Signatures)
In a drug discovery workflow, distinguishing Latrunculone B from its alcohol precursor is

critical.[1] The following NMR shifts are diagnostic:
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Nucleus
Latrunculin B
(Alcohol)

Latrunculone B
(Ketone)

Structural Insight

¹³C NMR (C-15) ~71.0 ppm (d) ~210.0 ppm (s)

Diagnostic carbonyl

signal replaces

carbinol.[1]

¹H NMR (H-15) ~3.80 ppm (m) Absent

Loss of the methine

proton alpha to the

hydroxyl.[1]

¹³C NMR (C-17) ~169.0 ppm ~169.0 ppm

Ester carbonyl

remains relatively

unchanged.[1]

Expert Insight: When analyzing crude sponge extracts via LC-MS, look for the mass shift.

Latrunculin B presents as [M+Na]⁺ at m/z 418, whereas Latrunculone B appears at 416.[1]

Part 3: Biological Mechanism of Action[1]
Actin Sequestration Pathway
Latrunculone B functions as a G-actin sequestering agent.[1][2] Unlike stabilizing agents (e.g.,

phalloidin) or filament severing agents (e.g., cytochalasins), latrunculins bind 1:1 to monomeric

actin (G-actin) near the nucleotide-binding cleft.[1][2]

Mechanism:

Binding: The thiazolidinone moiety inserts into the cleft between subdomains I and III of ATP-

actin.[1]

Allosteric Lock: This binding prevents the nucleotide exchange required for polymerization.[1]
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Depolymerization: By lowering the pool of available G-actin, the critical concentration (

) for polymerization is not met, leading to rapid disassembly of F-actin filaments (stress
fibers).[1]

Visualization of Pathway
The following diagram illustrates the inhibitory pathway of Latrunculone B compared to normal

actin cycling.[1]
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+ ATP
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Depolymerization
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Click to download full resolution via product page

Caption: Latrunculone B sequesters G-actin monomers, preventing nucleation and causing

net depolymerization of the cytoskeleton.[1][2]

Part 4: Experimental Protocols
Isolation from Marine Sponges (Cacospongia
mycofijiensis)
Latrunculone B is often co-isolated with Latrunculin A and B. A high-throughput (HT)

purification strategy is recommended to separate these analogs.[1]

Protocol:

Extraction: Macerate sponge tissue (wet weight) in MeOH:CH₂Cl₂ (1:1). Sonicate for 20

mins.
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Partitioning: Decant solvent, evaporate to dryness.[1] Partition residue between Hexanes

and 90% MeOH(aq).[1] Discard Hexanes (lipids).[1]

Flash Chromatography: Subject the MeOH fraction to C18 Vacuum Liquid Chromatography

(VLC). Elute with a gradient of H₂O:MeOH (100:0 to 0:100).[1]

HPLC Purification (Critical Step):

Column: Phenomenex Luna C18(2) (5 µm, 250 x 10 mm).[1]

Mobile Phase: Isocratic 55% Acetonitrile / 45% H₂O.[1]

Flow Rate: 2.0 mL/min.[1]

Detection: UV at 220 nm and ELSD.[1]

Retention: Latrunculin B elutes first, followed closely by Latrunculone B (due to slightly

lower polarity of the ketone).[1]

In Vitro Actin Inhibition Assay
To quantify the potency of Latrunculone B relative to Latrunculin A/B.[1]

Reagents:

Purified Rabbit Muscle Actin (>95%).[1]

Pyrene-labeled Actin (10% doping).[1]

General Actin Buffer (5 mM Tris-HCl pH 8.0, 0.2 mM CaCl₂).[1]

Workflow:

Preparation: Dilute Latrunculone B in DMSO to 100X final concentration.

Incubation: Mix 2 µM G-actin (10% Pyrene-labeled) with Latrunculone B (0.1 - 10 µM) in G-

buffer. Incubate 10 min at 25°C.

Induction: Add 10X Polymerization Buffer (500 mM KCl, 20 mM MgCl₂, 10 mM ATP).[1]
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Measurement: Monitor fluorescence (Ex 365 nm / Em 407 nm) for 30 mins.

Analysis: The decrease in fluorescence plateau compared to DMSO control indicates

inhibition.[1]

Part 5: Comparative Data Analysis
The following table summarizes the key differences between the primary latrunculin analogs.

Compound
C-15
Substituent

MW (Da)
Relative
Potency
(Actin)

Stability

Latrunculin A
Hydroxyl (Diene

system)
421.5 ++++ (High) Moderate

Latrunculin B
Hydroxyl

(Monoene)
395.5 +++ (Med-High)

Low (Unstable in

serum)

Latrunculone B Ketone 393.5 ++ (Medium) Low

Note: While Latrunculone B is active, the ketone moiety can make the macrocycle more

susceptible to nucleophilic attack or metabolic degradation compared to the parent alcohol.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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